Cas no 2172124-16-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2172124-16-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6339767
• PubChem ID: 165803534
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid
• EN300-1547325
• 2172124-16-0
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}oxane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-25(2,22(29)27-15-26(23(30)31)12-7-13-33-16-26)28-24(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,7,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZAUPIYAOQDLNQA-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic Acid (CAS No. 2172124-16-0)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid, identified by its CAS number 2172124-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and an oxane ring, both of which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid is composed of several key functional groups that make it a promising candidate for further research and development. The presence of a fluorene group, specifically (9H-fluoren-9-yl)methoxycarbonyl, suggests potential applications in the development of fluorescent probes and luminescent materials. Additionally, the amide functionality and the oxane ring contribute to the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel compounds that exhibit both pharmacological and biochemical properties. The fluorene moiety, known for its excellent photophysical properties, has been widely used in the synthesis of bioactive molecules and imaging agents. The incorporation of this group into 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid not only enhances its structural complexity but also opens up possibilities for applications in drug discovery and diagnostics.

The amide bond in this compound, derived from the methoxycarbonyl group, plays a crucial role in its reactivity and biological interactions. Amides are well-known for their ability to form hydrogen bonds, which is essential for the binding of small molecules to biological targets. This feature makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid a valuable scaffold for designing peptidomimetics and other bioactive compounds.

The oxane ring, another significant structural feature, contributes to the overall rigidity and stability of the molecule. This structural motif has been employed in various pharmaceuticals due to its ability to enhance metabolic stability and bioavailability. The combination of these features makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid. Techniques such as solid-phase synthesis and flow chemistry have significantly improved the scalability and purity of these compounds, facilitating their use in preclinical studies. These advancements have also allowed researchers to explore novel derivatives and analogs with enhanced pharmacological properties.

The potential applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials, including polymers and coatings with specialized functionalities. Additionally, the compound's fluorescence properties could be exploited in the development of sensors and optoelectronic devices.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172124-16) represents a fascinating example of how intricate molecular structures can lead to novel applications in various fields. Its combination of functional groups, including the fluorene moiety and amide bond, along with the oxane ring, makes it a versatile compound with significant potential in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new methodologies for synthetic chemistry and drug discovery, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.